2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol

• Molecular Formula: C20H28O2Si
• Molecular Weight: 328.5 g/mol
• IUPAC Name: 2-[tert-butyl(diphenyl)silyl]oxybutan-1-ol
• InChI: InChI=1S/C20H28O2Si/c1-5-17(16-21)22-23(20(2,3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,17,21H,5,16H2,1-4H3
• InChI Key: XJZNWFNRDWWIEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)O[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C

Description

2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol is a chemical compound with the molecular formula C20H28O2Si. It is a silyl ether, commonly used as a protecting group for alcohols in organic synthesis due to its stability under various reaction conditions .

Preparation Methods

The synthesis of 2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol typically involves the reaction of tert-butyl(diphenyl)silyl chloride with butan-1-ol in the presence of a base such as pyridine or imidazole . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the silyl chloride. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form alkanes.

Substitution: The silyl ether group can be substituted with other functional groups using reagents like tetrabutylammonium fluoride (TBAF) or other fluoride sources.

Deprotection: The silyl protecting group can be removed under acidic conditions or using fluoride ions.

Scientific Research Applications

2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol is widely used in scientific research, particularly in organic chemistry, for the protection of hydroxyl groups during multi-step synthesis . It is also used in the synthesis of complex molecules in medicinal chemistry and pharmaceutical research. Additionally, it finds applications in the development of new materials and polymers .

Mechanism of Action

The primary function of 2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol is to protect hydroxyl groups from unwanted reactions during synthetic processes. The tert-butyl(diphenyl)silyl group provides steric hindrance, making the protected hydroxyl group less reactive. This allows for selective reactions to occur at other functional groups in the molecule .

Comparison with Similar Compounds

Similar compounds to 2-[Tert-butyl(diphenyl)silyl]oxybutan-1-ol include:

tert-Butyldimethylsilyl (TBDMS) ethers: These are also used as protecting groups for alcohols but are less bulky compared to tert-butyl(diphenyl)silyl ethers.

Triisopropylsilyl (TIPS) ethers: These provide greater steric hindrance and are more resistant to acidic conditions than TBDMS ethers.

Trimethylsilyl (TMS) ethers: These are less stable and more easily removed compared to tert-butyl(diphenyl)silyl ethers.

The uniqueness of this compound lies in its balance of stability and ease of removal, making it a versatile protecting group in organic synthesis .